
Introduction: The Analytical Imperative for n-
Ethyl-2-hydroxyacetamide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: n-Ethyl-2-hydroxyacetamide

CAS No.: 66223-75-4

Cat. No.: B110698 Get Quote

n-Ethyl-2-hydroxyacetamide, a key intermediate and building block in the synthesis of various

active pharmaceutical ingredients (APIs) and specialty chemicals, demands rigorous purity

assessment to ensure the safety, efficacy, and quality of the final product. The presence of

even minute quantities of impurities—be they residual starting materials, by-products, or

degradation products—can have significant consequences in drug development and

manufacturing. This guide provides a comprehensive, field-tested framework for researchers,

analytical scientists, and quality control professionals to establish a robust and self-validating

system for determining the purity of n-Ethyl-2-hydroxyacetamide. We will move beyond rote

procedural lists to explore the causality behind methodological choices, grounding our

protocols in authoritative science and practical expertise.

Physicochemical Profile of n-Ethyl-2-
hydroxyacetamide
A foundational understanding of the analyte's properties is critical for selecting and optimizing

analytical methodologies. Key physicochemical data for n-Ethyl-2-hydroxyacetamide are

summarized below.
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Property Value Source

CAS Number 66223-75-4 [1][2]

Molecular Formula C₄H₉NO₂ [1][2]

Molecular Weight 103.12 g/mol [1][2][3]

Appearance Liquid

Melting Point 79-82 °C

Purity (Typical) ~95% [1]

Note: Physical properties like melting point and appearance can vary based on the purity of the

substance.

The Core Strategy: Orthogonal Analytical
Approaches
No single analytical technique can provide a complete picture of a compound's purity. A robust

purity assessment relies on an orthogonal approach, where multiple, disparate methods are

employed to interrogate different physicochemical properties of the analyte and its potential

impurities. This strategy minimizes the risk of co-eluting impurities or undetected contaminants,

thereby creating a self-validating system. Our recommended workflow integrates

chromatographic, spectroscopic, and titrimetric techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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